Cas no 2055-24-5 (rac-2-Hydroxy Nicotine)

• Product Name: rac-2-Hydroxy Nicotine
• CAS No: 2055-24-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 2086162
• PubChem ID: 249884
• Update Time: 2025-07-09

rac-2-Hydroxy Nicotine Chemical and Physical Properties

Names and Identifiers

• rac-2-Hydroxy Nicotine
• 3-(1-methylpyrrolidin-2-yl)pyridin-2(1h)-one
• NSC68656
• NCIOpen2_000485
• HEPGBMFRBFJBBJ-UHFFFAOYSA-N
• (+/-)-3-(1-methyl-2-pyrrolidinyl)-2-pyridone
• 3-(1-methylpyrrolidin-2-yl)-1H-pyridin-2-one
• DTXSID20290446
• 2055-24-5
• SCHEMBL9128377
• (+/-)-3-(1-Methyl-2-pyrrolidinyl)-2(1H)-pyridinone
• 3-(1-Methyl-2-pyrrolidinyl)-2(1H)-pyridinone; (+/-)-3-(1-Methyl-2-pyrrolidinyl)-2(1H)-pyridinone; (+/-)-3-(1-Methyl-2-pyrrolidinyl)-2-pyridinol; (+/-)3-(1-Methyl-2-pyrrolidinyl)-2-pyridone; NSC 68656
• NSC-68656
• 3-(1-methylpyrrolidin-2-yl)-1,2-dihydropyridin-2-one
• 6969-92-2
• 3-(1-Methyl-2-pyrrolidinyl)-2(1H)-pyridinone

• Inchi： 1S/C10H14N2O/c1-12-7-3-5-9(12)8-4-2-6-11-10(8)13/h2,4,6,9H,3,5,7H2,1H3,(H,11,13)
• InChI Key： HEPGBMFRBFJBBJ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1)C1CCCN1C

Computed Properties

• Exact Mass: 178.111
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 0.6

Experimental Properties

• Density: 1.135
• Boiling Point: 374.9°C at 760 mmHg
• Flash Point: 180.6°C
• Refractive Index: 1.556
• LogP: 1.07950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on rac-2-Hydroxy Nicotine

Comprehensive Analysis of rac-2-Hydroxy Nicotine (CAS No. 2055-24-5): Properties, Applications, and Research Insights

rac-2-Hydroxy Nicotine (CAS No. 2055-24-5) is a chiral derivative of nicotine, a naturally occurring alkaloid. This compound has garnered significant attention in pharmacological and biochemical research due to its unique structural properties and potential applications. The rac-2-Hydroxy Nicotine molecule features a hydroxyl group at the 2-position of the nicotine backbone, which influences its reactivity and biological activity. Researchers are particularly interested in its stereochemistry, as the racemic mixture (rac-) consists of both R and S enantiomers, each potentially exhibiting distinct pharmacological profiles.

In recent years, the demand for nicotine derivatives like rac-2-Hydroxy Nicotine has surged, driven by advancements in neuropharmacology and drug discovery. A common question among scientists is: "How does rac-2-Hydroxy Nicotine differ from other nicotine metabolites?" Studies suggest that the hydroxyl group enhances its polarity, potentially altering its blood-brain barrier permeability compared to nicotine. This property makes it a valuable candidate for investigating nicotinic acetylcholine receptors (nAChRs), a hot topic in neurological disorder research.

The synthesis of rac-2-Hydroxy Nicotine (CAS No. 2055-24-5) typically involves stereoselective oxidation of nicotine or its precursors. Analytical techniques such as HPLC and chiral chromatography are employed to separate and characterize its enantiomers. Given the growing interest in precision medicine, researchers are exploring whether individual enantiomers of rac-2-Hydroxy Nicotine could offer targeted therapeutic effects, addressing queries like "Can enantiopure forms reduce side effects in receptor studies?"

Beyond pharmacology, rac-2-Hydroxy Nicotine is also studied in environmental science. Its biodegradation pathways and ecological impact are subjects of ongoing research, aligning with global concerns about sustainable chemistry. Laboratories frequently search for "stable isotopically labeled rac-2-Hydroxy Nicotine" for tracer studies, highlighting its role in metabolomics.

In summary, rac-2-Hydroxy Nicotine (CAS No. 2055-24-5) represents a versatile compound bridging chemical biology and material science. Its applications span from neurotransmitter modulation to analytical reference standards, making it a focal point for interdisciplinary research. As the scientific community continues to unravel its potential, this compound remains a key subject in high-impact journals and grant-funded projects worldwide.